Cas no 898787-78-5 (2,3-Dichloro-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2,3-Dichloro-3'-thiomorpholinomethyl benzophenone
• CAS No: 898787-78-5
• MF: C₁₈H₁₇Cl₂NOS
• MW: 366.304681539536
• MDL: MFCD03842271
• CID: 1945567
• PubChem ID: 24724992
• Update Time: 2025-04-21

2,3-Dichloro-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CTK5G6483
• AG-H-66735
• 2,3-dichloro-3'-thiomorpholinomethyl benzophenone
• 2,3,5-TRIBROMO-PYRAZINE
• MFCD03842271
• DTXSID30643388
• 2,3-DICHLORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 898787-78-5
• AKOS016020437
• (2,3-Dichlorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 2,3-Dichloro-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842271
• Inchi： 1S/C18H17Cl2NOS/c19-16-6-2-5-15(17(16)20)18(22)14-4-1-3-13(11-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： SMQLCRZQGFTZQL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC(=C1)CN1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 365.04100
• Monoisotopic Mass: 365.0407907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 517.9°C at 760 mmHg
• Flash Point: 267°C
• Refractive Index: 1.632
• PSA: 45.61000
• LogP: 4.71110

2,3-Dichloro-3'-thiomorpholinomethyl benzophenone Security Information

• Storage Condition：(BD313186)